N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-2-(pyrimidin-2-yloxy)acetamide

• IUPAC Name: N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-2-pyrimidin-2-yloxyacetamide
• InChI: InChI=1S/C13H16N6O2/c1-19(2)12-14-7-4-10(18-12)8-17-11(20)9-21-13-15-5-3-6-16-13/h3-7H,8-9H2,1-2H3,(H,17,20)
• InChI Key: DXBIJWYZERNRLF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)CNC(=O)COC2=NC=CC=N2
• Molecular Formula: C13H16N6O2
• Molecular Weight: 288.31 g/mol

Description

N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-2-(pyrimidin-2-yloxy)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as DM-PYT, and its chemical structure is shown below:

Scientific Research Applications

Heterocyclic Compound Synthesis

N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-2-(pyrimidin-2-yloxy)acetamide derivatives have been extensively studied for their role in the synthesis of heterocyclic compounds. For instance, the synthesis and structural analysis of heterocyclic derivatives, including the formation of pyrrolo[1,2-a]pyrimidines and their oxo-compounds, demonstrate the compound's utility in developing novel chemical structures with potential biological activities (Banfield, Fallon, & Gatehouse, 1987).

Radiopharmaceutical Development

In radiopharmaceutical sciences, derivatives of this compound have been utilized to create selective ligands for imaging proteins such as the translocator protein (18 kDa) with PET imaging techniques. This showcases the compound's application in developing diagnostic tools for medical imaging and disease diagnosis (Dollé et al., 2008).

Antimicrobial and Antitumor Activities

Research has also explored the synthesis of analogues and their evaluation for antimicrobial and antitumor activities. These studies indicate the compound's potential in contributing to the development of new therapeutic agents with significant bioactivity. For example, the design and synthesis of analogues showing potent activity against various cancer cell lines and microbial strains highlight its application in drug discovery and development (Gangjee et al., 2000).

Molecular Structure Analysis

The molecular structure analysis of compounds derived from this compound, including X-ray crystallography studies, provides deep insights into their chemical properties and potential biological interactions. This fundamental research aids in understanding the compound's behavior and its derivatives at the molecular level, paving the way for tailored applications in various fields (SchmidtAndreas & KindermannMarkus Karl, 2001).